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Compound of Interest

Compound Name: JNJ-42153605

Cat. No.: B15620964 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of JNJ-42153605, ensuring laboratory safety and

procedural integrity.

This document provides critical safety and logistical information for the handling of JNJ-
42153605, a potent and selective positive allosteric modulator of the metabotropic glutamate 2

(mGlu2) receptor.[1][2][3] Adherence to these guidelines is essential for minimizing risks and

ensuring a safe laboratory environment.

I. Personal Protective Equipment (PPE)
Given the potent biological activity of JNJ-42153605, a comprehensive approach to personal

protection is mandatory. The following PPE must be worn at all times when handling the

compound, from initial receipt and weighing to final disposal.
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PPE Category Item Specification Rationale

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1-rated

Protects eyes from

splashes or airborne

particles of the

compound.

Hand Protection Nitrile Gloves
Chemical-resistant,

disposable

Prevents skin contact

and absorption.

Double-gloving is

recommended when

handling stock

solutions.

Body Protection Laboratory Coat Full-length, buttoned

Protects skin and

personal clothing from

contamination.

Respiratory Protection

N95 Respirator or

higher (if handling

powder)

NIOSH-approved

Minimizes inhalation

of airborne powder.

Use in a certified

chemical fume hood is

the primary

engineering control.

II. Hazard Identification and Handling Precautions
While a specific, publicly available Safety Data Sheet (SDS) for JNJ-42153605 is not readily

available, the precautionary measures outlined below are based on best practices for handling

novel, potent research compounds.

Assume Potency: Treat JNJ-42153605 as a potent pharmacological agent with potential

biological effects at low doses.

Controlled Access: Store the compound in a secure, designated area with restricted access.

Ventilation: All handling of the solid compound and preparation of solutions should be

conducted in a certified chemical fume hood to minimize inhalation exposure.
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Avoid Contamination: Use dedicated spatulas, weighing papers, and glassware. Clean all

equipment thoroughly after use.

Spill Management: In case of a spill, isolate the area. For small spills of solid material, gently

cover with a damp paper towel to avoid raising dust and then clean with an appropriate

decontaminating solution. For liquid spills, absorb with an inert material and dispose of as

hazardous waste.

III. Storage and Stability
Proper storage is crucial to maintain the integrity of JNJ-42153605.

Condition Temperature Duration Notes

Solid Form -20°C or -80°C Up to 2 years
Protect from light and

moisture.

Stock Solutions -20°C or -80°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.

IV. Operational Workflow for Handling JNJ-42153605
The following diagram outlines the standard operating procedure for working with JNJ-
42153605.
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Standard Operating Procedure for JNJ-42153605 Handling.
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V. Disposal Plan
The disposal of JNJ-42153605 and all contaminated materials must be handled with care to

prevent environmental contamination and ensure compliance with institutional and regulatory

guidelines.

Waste Segregation: All waste contaminated with JNJ-42153605 must be segregated as

hazardous chemical waste. This includes:

Unused or expired solid compound.

Remaining stock solutions and experimental solutions.

Contaminated consumables (e.g., pipette tips, weighing papers, gloves, bench paper).

The first rinse of any glassware that contained the compound.[4]

Waste Containers:

Use clearly labeled, leak-proof, and chemically compatible containers for hazardous

waste.

Solid and liquid waste should be collected in separate, appropriately designated

containers.

Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical

name: "JNJ-42153605".

Collection and Disposal:

Follow your institution's Environmental Health and Safety (EHS) procedures for the

collection and disposal of chemical waste.

Do not dispose of JNJ-42153605 down the drain or in the regular trash.

Empty Containers: The original container of the solid compound, once empty, should be

triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste. After

rinsing and air-drying in a fume hood, the label should be defaced, and the container can
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then be disposed of as non-hazardous glass waste, in accordance with institutional policy.[4]

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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